Cas no 105593-18-8 (15b-OH Gibberellin A3)

15b-OH Gibberellin A3 Properties

Names and Identifiers

• 15β-OH Gibberellin A3
• (1alpha,2beta,4aalpha,4bbeta,9beta,10beta)-2,4a,7,9-tetrahydroxy-1-methyl-8-methylene-Gibb-3-ene-1,10-dicarboxylic acid 1,4a-lactone
• 15beta-OH gibberellin A3
• (1alpha,2beta,4aalpha,4bbeta,9beta,10beta)-2,4a,7,9-Tetrahydroxy-1-methyl-8-methylene-gibb-3-ene-1,10-dicarboxylic Acid 1,4a-Lactone
• 105593-18-8

• InChIKey： LUPUPJAJWHJARD-XQIKZJQLSA-N
• Inchi： InChI=1S/C19H22O7/c1-8-13(21)18-7-17(8,25)5-3-9(18)19-6-4-10(20)16(2,15(24)26-19)12(19)11(18)14(22)23/h4,6,9-13,20-21,25H,1,3,5,7H2,2H3,(H,22,23)/t9-,10+,11-,12?,13?,16?,17+,18-,19-/m1/s1
• SMILES： CC12C(C=CC3(C1C(C45C3CCC(C4)(C(=C)C5O)O)C(=O)O)OC2=O)O

Computed Properties

• Exact Mass: 362.13655304g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 362.13655304g/mol
• Heavy Atom Count: 26
• Complexity: 804
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Melting Point: >170°C (dec.)
• Solubility: Slightly soluble (15 g/l) (25 º C),
• Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),